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Compound of Interest

Compound Name: Ethyl Linoleate

Cat. No.: B142171 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Linoleate for

Pharmaceutical Applications

Introduction
Ethyl Linoleate is the ethyl ester of linoleic acid, an essential omega-6 polyunsaturated fatty

acid.[1][2] Identified by its CAS Number 544-35-4, it is also known by synonyms such as

Linoleic acid ethyl ester and Mandenol.[3][4] This clear to pale yellow liquid is increasingly

significant in the pharmaceutical industry due to its excellent biocompatibility, favorable

solubility characteristics, and its role as a functional excipient.[1][5]

In pharmaceutical formulations, Ethyl Linoleate serves multiple functions. It is primarily utilized

as a solvent and a penetration enhancer to improve the bioavailability of poorly water-soluble

active pharmaceutical ingredients (APIs).[3][5] Its lipid nature makes it a critical component in

the development of advanced drug delivery systems, including oral, topical, and parenteral

formulations, thereby enhancing the therapeutic efficacy of various drugs.[1][5]

Physicochemical Properties
The utility of Ethyl Linoleate in pharmaceutical sciences is fundamentally governed by its

distinct physicochemical properties. These characteristics influence its behavior as a solvent,

its interaction with biological membranes, and its stability within formulations. A summary of its

key quantitative properties is provided below.
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Table 1: Core Physicochemical Properties of Ethyl Linoleate

Property Value References

IUPAC Name
ethyl (9Z,12Z)-octadeca-9,12-

dienoate
[4]

Molecular Formula C₂₀H₃₆O₂ [1][3][4]

Molecular Weight 308.5 g/mol [1][3][4]

Appearance Clear to pale yellow liquid [1][3]

Odor Mild, floral-like [1]

Density 0.876 g/mL at 25 °C [1][2][6]

Boiling Point
~224 °C at 17 mmHg; ~68-70

°C at 1 mmHg
[1][2][6]

Melting Point Approximately -95 °C [1][7]

Flash Point 113 °C (closed cup) [2]

Refractive Index n20/D 1.455 [2][6]

Solubility

Insoluble in water. Soluble in

alcohols, oils, and lipid

solvents. Soluble at ~100

mg/mL in ethanol, DMSO, and

dimethyl formamide. Slightly

soluble in chloroform and ethyl

acetate.

[1][2][6][8][9]

LogP (Octanol/Water) 7.3 [4]

Topological Polar Surface Area 26.3 Å² [4]

Stability

Sensitive to oxidation from

heat, light, and air. Store cool

(-20°C is common), dry, and

protected from light in airtight

containers.

[1][6][10]
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Pharmaceutical Applications and Formulation
Strategies
Ethyl Linoleate's lipophilic nature and safety profile make it a versatile excipient for enhancing

drug delivery.

Oral Drug Delivery: Self-Emulsifying Systems
A primary application of Ethyl Linoleate is as the oil phase in self-emulsifying drug delivery

systems (SEDDS).[11] SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that,

upon gentle agitation in the aqueous environment of the gastrointestinal tract, spontaneously

form fine oil-in-water emulsions.[12][13] This process enhances the dissolution and absorption

of poorly soluble drugs.[14] The formulation of a SEDDS is a systematic process designed to

optimize drug loading and emulsification performance.
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prep action analysis result 1. Phase Saturation
(n-Octanol + Water pH 7.4)

2. Dissolve Ethyl Linoleate
in pre-saturated n-Octanol/Water mixture

3. Shake Mixture to
Achieve Equilibrium

4. Phase Separation
(Allow to stand or centrifuge)

5. Sample Aqueous Phase 6. Sample Octanol Phase

7. Quantify Concentration in
Each Phase via HPLC or GC-MS

8. Calculate LogP Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b142171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

